Cas no 13811-71-7 (Diethyl D-(-)-Tartrate)

• Product Name: Diethyl D-(-)-Tartrate
• CAS No: 13811-71-7
• MF: C₈H₁₄O₆
• MW: 206.193163394928
• MDL: MFCD00064451
• CID: 49497
• PubChem ID: 117410
• Update Time: 2026-03-06

Diethyl D-(-)-Tartrate Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-Diethyl 2,3-dihydroxysuccinate
• (-)-Diethyl-2,3-dihydroxysuccinate
• (2S,3S)(-)-Dihydroxybutane-1,4-dioic acid diethyl ester
• Diethyl D-tartrate
• D-Tartaric acid diethyl ester
• diethyl [S-(R*,R*)]-tartrate
• Diethyl D-(-)-tartrate
• (-)-Diethyl D-tartrate
• (-)-DIETHYL-D-TARTRATE
• D-(-)-Tartaric Acid Diethyl Ester
• Diethyl-D-tartrate
• DET
• D-DET
• D-tartrate
• ETHYL TARTRATE
• dlethyl-tartrate
• D-ethyl tartrate
• D- two ethyl acetate
• D (-)Diethy tartrate
• (2S,3S)(-)-Dihydroxy
• diethyl (2S,3S)-2,3-dihydroxybutanedioate
• Diethyl (S-(R*,R*))-tartrate
• Diethyl?D-tartrate
• PubChem6034
• diethyl (s,s)-tartrate
• (S,S)-diethyl tartrate
• die
• (-)-Diethyl D-tartrate, >=99%
• 1,4-diethyl (2S,3S)-2,3-dihydroxybutanedioate
• EN300-1723566
• (2S,3S)-Diethyl tartrate
• (2S,3S)-(-)-Diethyl tartrate
• (+/-)-Diethyl tartrate
• Diethyl tartrate, (S,S)-
• diethyl (D)-tartrate
• (-)-diethyl tartrate
• d-(-)-diethyl tartrate
• AKOS015920333
• T1195
• DTXSID801021118
• DS-12477
• MFCD00064451
• diethyl (-)-d-tartrate
• C8H14O6
• AM81414
• CS-W020598
• 3HB9XL6BGJ
• YSAVZVORKRDODB-WDSKDSINSA-N
• AC-3437
• 13811-71-7
• AC7856
• (s,s)-(-)-diethyl tartrate
• F1905-7030
• SCHEMBL112149
• J-501027
• Q55078682
• EINECS 237-458-8
• DTXSID6058689
• Rel-diethyl (2S,3S)-2,3-dihydroxysuccinate
• HY-Y1361
• Diethyl D-(-)-Tartrate

• MDL： MFCD00064451
• Inchi： 1S/C8H14O6/c1-3-13-7(11)5(9)6(10)8(12)14-4-2/h5-6,9-10H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： YSAVZVORKRDODB-WDSKDSINSA-N
• SMILES： O[C@H](C(=O)OCC)[C@@H](C(=O)OCC)O
• BRN： 1727143

Computed Properties

• Exact Mass: 206.07902
• Monoisotopic Mass: 206.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 93.1

Experimental Properties

• Color/Form: Colorless viscous liquid
• Density: 1.205 g/mL at 20 °C(lit.)
• Melting Point: 17 ºC
• Boiling Point: 130°C/8mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 93.06
• LogP: -1.16560
• Solubility: Not determined
• Merck: 3855
• Specific Rotation: -9 º (neat)
• Optical Activity: [α]23/D −8.5°, neat

Diethyl D-(-)-Tartrate Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：Comb liq
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Diethyl D-(-)-Tartrate

Diethyl D-(-)-Tartrate (CAS No. 13811-71-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Diethyl D-(-)-Tartrate, a compound with the chemical identifier CAS No. 13811-71-7, is a significant molecule in the realm of chiral chemistry and pharmaceutical synthesis. This compound, belonging to the tartrate family, has garnered considerable attention due to its unique stereochemical properties and versatile applications in drug development and biochemical research. The enantiomeric purity and structural specificity of Diethyl D-(-)-Tartrate make it an invaluable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of Diethyl D-(-)-Tartrate consists of a tartaric acid derivative with ethyl ester groups attached to the hydroxyl functionalities. This configuration imparts a high degree of optical activity, making it a crucial component in asymmetric synthesis processes. The stereochemistry of this compound is particularly relevant in the pharmaceutical industry, where the biological activity of drugs is often highly dependent on their chirality.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of Diethyl D-(-)-Tartrate. These innovations have not only improved the yield but also enhanced the purity of the compound, which is critical for pharmaceutical applications. Modern techniques such as enzymatic resolution and chiral auxiliary-assisted synthesis have been instrumental in achieving high enantiomeric excess levels, thereby ensuring the efficacy and safety of drugs derived from this intermediate.

The role of Diethyl D-(-)-Tartrate extends beyond mere intermediacy; it serves as a building block for more complex molecules. For instance, it has been widely used in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The chiral center present in this compound allows for the creation of enantiomerically pure drugs, which exhibit improved pharmacokinetic profiles and reduced side effects compared to their racemic counterparts.

Recent research has also highlighted the potential applications of Diethyl D-(-)-Tartrate in biocatalysis and green chemistry. The use of biocatalytic methods, such as lipase-mediated esterification, has provided sustainable alternatives to traditional chemical synthesis routes. These environmentally friendly approaches align with the growing emphasis on sustainable practices in the pharmaceutical industry.

The compound's utility is further underscored by its application in the development of chiral ligands and catalysts. These ligands play a pivotal role in transition metal-catalyzed reactions, enabling highly selective transformations that are essential for constructing complex molecular architectures. The stereochemical control afforded by Diethyl D-(-)-Tartrate-based ligands has led to significant breakthroughs in organic synthesis, particularly in cross-coupling reactions that are fundamental to drug discovery.

In conclusion, Diethyl D-(-)-Tartrate (CAS No. 13811-71-7) represents a cornerstone molecule in modern chemical and pharmaceutical research. Its unique chiral properties and broad applicability make it an indispensable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further, solidifying its position as a key player in the development of next-generation therapeutics.